Cas no 865160-77-6 (N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide)

• Product Name: N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide
• CAS No: 865160-77-6
• MF: C₁₈H₁₉N₃O₅S₂
• MW: 421.490561723709
• CID: 5940822
• PubChem ID: 4053541
• Update Time: 2025-07-08

N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide
• (Z)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-phenoxyacetamide
• AKOS024605832
• N-[(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide
• N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2-phenoxyacetamide
• 865160-77-6
• F1359-1315

• Inchi： 1S/C18H19N3O5S2/c1-25-10-9-21-15-8-7-14(28(19,23)24)11-16(15)27-18(21)20-17(22)12-26-13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3,(H2,19,23,24)/b20-18-
• InChI Key： DUQAZSCCHWBBCZ-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(COC2C=CC=CC=2)=O)/N(CCOC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 421.07661306g/mol
• Monoisotopic Mass: 421.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide

N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide: A Comprehensive Overview

The compound with CAS No. 865160-77-6, named N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of benzothiazoles, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a benzothiazole ring system with substituents that confer unique chemical and biological properties.

The benzothiazole core of this compound serves as a versatile scaffold for various functional groups. The presence of a sulfamoyl group at position 6 introduces hydrogen bonding capabilities, enhancing the molecule's solubility and bioavailability. Additionally, the phenoxyacetyl group attached via an imine linkage at position 2 contributes to the molecule's electronic properties and potential interactions with biological targets. The methoxyethyl substituent at position 3 further modulates the molecule's hydrophobicity and stability.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to inhibit key enzymes and receptors involved in various pathological conditions. For instance, research has shown that compounds with similar structural features to N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that this compound could be a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases.

Moreover, the sulfamoyl group in this compound has been associated with anti-proliferative effects in cancer cells. Preclinical studies have demonstrated that benzothiazole derivatives with sulfonamide substituents can induce apoptosis in malignant cell lines, making them attractive candidates for anticancer drug development. The integration of this functional group into the structure of N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide positions it as a potential lead compound for further exploration in oncology research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent introduction of substituents at specific positions to achieve the desired molecular architecture. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for preclinical testing.

In terms of pharmacokinetics, preliminary studies indicate that N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide exhibits favorable absorption and distribution properties. Its ability to cross biological membranes suggests that it could be effectively delivered to target tissues without requiring high dosages. However, further investigations are needed to fully characterize its pharmacokinetic profile and assess its suitability for clinical use.

Another area of interest lies in the compound's potential as a modulator of cellular signaling pathways. Emerging evidence suggests that benzothiazole derivatives can interact with key proteins involved in signal transduction, such as kinases and G-protein coupled receptors (GPCRs). By targeting these pathways, this compound could offer innovative therapeutic strategies for conditions such as neurodegenerative diseases and metabolic disorders.

Despite its promising properties, the development of N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-